4-[[(4-Chloro-1-methylpyrrole-2-carbonyl)amino]methyl]oxane-4-carboxylic acid

• IUPAC Name: 4-[[(4-chloro-1-methylpyrrole-2-carbonyl)amino]methyl]oxane-4-carboxylic acid
• InChI: InChI=1S/C13H17ClN2O4/c1-16-7-9(14)6-10(16)11(17)15-8-13(12(18)19)2-4-20-5-3-13/h6-7H,2-5,8H2,1H3,(H,15,17)(H,18,19)
• InChI Key: ULJVBYQKLOVGHN-UHFFFAOYSA-N
• Canonical SMILES: CN1C=C(C=C1C(=O)NCC2(CCOCC2)C(=O)O)Cl
• Molecular Formula: C13H17ClN2O4
• Molecular Weight: 300.74 g/mol

Description

4-[[(4-Chloro-1-methylpyrrole-2-carbonyl)amino]methyl]oxane-4-carboxylic acid, also known as CMOX, is a chemical compound that has been extensively studied for its potential therapeutic applications. CMOX is a member of the oxazolidinone class of antibiotics, which are known for their broad-spectrum activity against a variety of bacterial pathogens.

Mechanism of Action

The mechanism of action of 4-[[(4-Chloro-1-methylpyrrole-2-carbonyl)amino]methyl]oxane-4-carboxylic acid is unique among antibiotics, as it targets the bacterial ribosome at a different site than other antibiotics. Specifically, 4-[[(4-Chloro-1-methylpyrrole-2-carbonyl)amino]methyl]oxane-4-carboxylic acid binds to the 50S subunit of the ribosome, preventing the formation of the initiation complex and inhibiting protein synthesis.
Biochemical and Physiological Effects:
4-[[(4-Chloro-1-methylpyrrole-2-carbonyl)amino]methyl]oxane-4-carboxylic acid has been shown to have a number of biochemical and physiological effects on bacterial cells, including the inhibition of protein synthesis and the disruption of cell membrane integrity. These effects ultimately lead to bacterial cell death.

Advantages and Limitations for Lab Experiments

One of the major advantages of 4-[[(4-Chloro-1-methylpyrrole-2-carbonyl)amino]methyl]oxane-4-carboxylic acid for lab experiments is its broad-spectrum activity against a wide range of bacterial pathogens. This makes it a useful tool for studying the mechanisms of bacterial infections and the development of new antibiotics. However, one limitation of 4-[[(4-Chloro-1-methylpyrrole-2-carbonyl)amino]methyl]oxane-4-carboxylic acid is its relatively complex synthesis, which can make it difficult to obtain in large quantities.

Future Directions

There are several potential future directions for research on 4-[[(4-Chloro-1-methylpyrrole-2-carbonyl)amino]methyl]oxane-4-carboxylic acid. One area of interest is the development of new derivatives of 4-[[(4-Chloro-1-methylpyrrole-2-carbonyl)amino]methyl]oxane-4-carboxylic acid with improved activity against specific bacterial pathogens. Another potential direction is the study of the mechanisms of resistance to 4-[[(4-Chloro-1-methylpyrrole-2-carbonyl)amino]methyl]oxane-4-carboxylic acid, which could help to inform the development of new antibiotics. Finally, the potential use of 4-[[(4-Chloro-1-methylpyrrole-2-carbonyl)amino]methyl]oxane-4-carboxylic acid in combination therapies with other antibiotics is an area of ongoing research.

Synthesis Methods

The synthesis of 4-[[(4-Chloro-1-methylpyrrole-2-carbonyl)amino]methyl]oxane-4-carboxylic acid is a complex process that involves several steps, including the condensation of 4-chloro-1-methylpyrrole-2-carboxylic acid with ethyl oxalyl chloride, followed by the addition of ammonia to form the amide intermediate. This intermediate is then treated with sodium hydroxide to form the final product, 4-[[(4-Chloro-1-methylpyrrole-2-carbonyl)amino]methyl]oxane-4-carboxylic acid.

Scientific Research Applications

4-[[(4-Chloro-1-methylpyrrole-2-carbonyl)amino]methyl]oxane-4-carboxylic acid has been extensively studied for its potential therapeutic applications, particularly in the treatment of bacterial infections. It has been shown to be effective against a wide range of gram-positive and gram-negative bacteria, including methicillin-resistant Staphylococcus aureus (MRSA) and vancomycin-resistant Enterococcus (VRE).